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Compound of Interest

Compound Name: Magnesium ionophore Il

Cat. No.: B1207125

Following a comprehensive search of publicly available scientific and technical literature, we
have been unable to identify a specific chemical compound, drug candidate, or biological
sensor designated as "ETH 5214."

The initial search queries for "ETH 5214" and related terms such as its discovery, synthesis,
and mechanism of action did not yield any specific results for a compound with this name within
the requested context of a technical guide for researchers.

The search results included several unrelated topics:

Financial data where "ETH" is the ticker symbol for the cryptocurrency Ethereum.

» Scientific publications on genetically encoded calcium indicators, none of which are named
"ETH 5214"[1][2][3][4]1[5].

 Information on a different compound named "TC-5214," which is a neuronal nicotinic
receptor modulator[6].

e General information about research in chemical synthesis at ETH Zurich, a prominent
technical university[7].

Without a clear identification of the molecular entity "ETH 5214," it is not possible to proceed
with the creation of an in-depth technical guide as requested. The core requirements, including
detailing the discovery, synthesis protocols, mechanism of action, and experimental data, are
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contingent on the existence of a known compound with this designation in the scientific
domain.

We recommend verifying the name and designation of the compound of interest. It is possible
that "ETH 5214" may be an internal project code not yet disclosed in public literature, a new
compound with limited available data, or a typographical error. Should a corrected or
alternative designation be available, we would be pleased to attempt a new search and
generate the requested technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1207125?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

